(S)-2-(benzyloxy)dodecan-1-ol

• CAS No.: 85514-83-6
• Molecular Formula: C19H32O2
• Molecular Weight: 292.5 g/mol
• IUPAC Name: (2S)-2-phenylmethoxydodecan-1-ol
• InChI: InChI=1S/C19H32O2/c1-2-3-4-5-6-7-8-12-15-19(16-20)21-17-18-13-10-9-11-14-18/h9-11,13-14,19-20H,2-8,12,15-17H2,1H3/t19-/m0/s1
• InChI Key: IELTXMARFBZPPZ-IBGZPJMESA-N
• Isomeric SMILES: CCCCCCCCCC[C@@H](CO)OCC1=CC=CC=C1
• Canonical SMILES: CCCCCCCCCCC(CO)OCC1=CC=CC=C1

Description

(S)-2-(Benzyloxy)dodecan-1-ol is a chiral secondary alcohol with a 12-carbon aliphatic chain, a benzyloxy (-OCH₂C₆H₅) substituent at the second carbon, and an (S)-configured stereocenter. Its molecular formula is C₁₉H₃₂O₂ (molecular weight: 292.46 g/mol). The compound is typically synthesized via benzyl protection of a diol intermediate or asymmetric catalysis to achieve the desired stereochemistry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

(a) Dodecan-1-ol (C₁₂H₂₆O)

• Structure : Primary alcohol with a linear 12-carbon chain.
• Key Differences : Lacks the benzyloxy group and stereocenter.
• Physical Properties : Boiling point: 259–260°C; molecular weight: 186.34 g/mol; low water solubility .
• Applications : Used in surfactants, lubricants, and plasticizers .

(b) 2-Octyldodecan-1-ol (C₂₀H₄₂O)

• Structure : Branched primary alcohol with a 20-carbon chain (octyl and dodecyl branches).
• Physical Properties : Molecular weight: 298.55 g/mol; high boiling point (>300°C) .
• Applications : Plasticizer, lubricant, and cosmetic auxiliary .

(c) 2-(Benzyloxy)ethanol (C₉H₁₂O₂)

• Structure : Short-chain alcohol (2 carbons) with a benzyloxy group.
• Key Differences : Shorter chain limits hydrophobicity; lacks stereocenter.
• Reactivity : Benzyloxy group undergoes acid-catalyzed cleavage to form diols .
• Applications : Solvent or fragrance component .

(d) Ethoxylated Dodecan-1-ol (C₁₂H₂₆O·(C₂H₄O)ₙ)

• Structure : Dodecan-1-ol modified with ethylene oxide (EO) units.
• Key Differences : EO groups increase water solubility and surfactant properties.
• Applications : Emulsifier in detergents and personal care products .

Physicochemical Properties Comparison

Property	(S)-2-(Benzyloxy)dodecan-1-ol	Dodecan-1-ol	2-Octyldodecan-1-ol	2-(Benzyloxy)ethanol
Molecular Formula	C₁₉H₃₂O₂	C₁₂H₂₆O	C₂₀H₄₂O	C₉H₁₂O₂
Molecular Weight (g/mol)	292.46	186.34	298.55	152.19
Boiling Point (°C)	Not reported	259–260	>300	245
Water Solubility	Low	Insoluble	Insoluble	Slightly soluble
Key Functional Groups	Benzyloxy, chiral center	Primary alcohol	Branched alcohol	Benzyloxy, primary alcohol

Reactivity and Stability

• Benzyloxy Group Reactivity: The benzyloxy group in (S)-2-(benzyloxy)dodecan-1-ol is susceptible to acid-catalyzed cleavage, similar to derivatives in . However, its non-phenolic nature (vs. phenolic analogs like 2-(4-hydroxybenzyloxy)ethanol) reduces reactivity compared to phenolic benzyl ethers .
• Oxidation: The primary alcohol at position 1 can be oxidized to a carboxylic acid, unlike dodecan-1-ol, which oxidizes to dodecanoic acid.
• Stereochemical Stability : The (S)-configuration may influence enantioselective reactions in synthetic applications .

Research Findings and Gaps

• Chromatographic Behavior : (S)-2-(benzyloxy)dodecan-1-ol is expected to exhibit higher retention times than dodecan-1-ol in GC analysis due to increased hydrophobicity .
• Safety Profile : While dodecan-1-ol is classified as a skin irritant , the benzyloxy derivative’s toxicity remains uncharacterized.
• Synthetic Challenges: Asymmetric synthesis of the (S)-enantiomer requires specialized catalysts or resolution techniques, unlike non-chiral analogs .